Cas no 1251561-08-6 (1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251561-08-6
• MF: C₂₇H₃₂N₄O₃
• MW: 460.567986488342
• CID: 5345302
• Update Time: 2025-07-01

1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[[4-[(2-Cyclohexylacetyl)amino]phenyl]methyl]-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide
• 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C27H32N4O3/c1-2-34-24-14-12-23(13-15-24)30-27(33)25-18-31(19-28-25)17-21-8-10-22(11-9-21)29-26(32)16-20-6-4-3-5-7-20/h8-15,18-20H,2-7,16-17H2,1H3,(H,29,32)(H,30,33)
• InChI Key： HZMGBURKNKEWKN-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(CC3CCCCC3)=O)C=C2)C=C(C(NC2=CC=C(OCC)C=C2)=O)N=1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 652.3±50.0 °C(Predicted)
• pka: 11.57±0.70(Predicted)

Additional information on 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1251561-08-6 and Product Name: 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

The compound with the CAS number 1251561-08-6 and the product name 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif incorporates several key functional groups, including an imidazole ring, which is a well-documented pharmacophore in various therapeutic agents. The presence of amide linkages and aromatic rings further enhances its chemical diversity, making it a promising candidate for further exploration.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The imidazole-4-carboxamide moiety, in particular, has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that imidazole-based compounds can interact with specific enzymes and receptors, leading to desirable pharmacological effects. The compound in question, with its unique structural features, is positioned to contribute to this growing body of knowledge.

The product name: 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide provides a detailed description of its molecular architecture. The presence of the 2-cyclohexylacetamido group suggests a potential role in enhancing solubility and bioavailability, which are critical factors in drug design. Additionally, the 4-ethoxyphenyl substituent may contribute to selective binding interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule for further pharmacological investigation.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing molecules that exhibit high selectivity and low toxicity. The compound under discussion shows promise in this regard due to its intricate structural design. Computational modeling and molecular docking studies have been instrumental in predicting its interactions with potential biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathways. Such findings are particularly encouraging for the development of targeted therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms, which are often essential for therapeutic applications. The synthetic route highlights the compound's complexity and underscores the expertise required for its preparation.

Preclinical studies are currently underway to evaluate the pharmacological properties of this compound. Initial findings suggest that it exhibits promising activity in vitro against several disease models. For instance, cell-based assays have demonstrated inhibitory effects on specific enzymes involved in cancer progression. Furthermore, animal models have shown potential therapeutic benefits without significant side effects at tested doses. These preliminary results warrant further investigation into its clinical applicability.

The development of novel pharmaceutical agents is a multifaceted process that requires collaboration across various disciplines, including chemistry, biology, and pharmacology. The compound 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide exemplifies this interdisciplinary approach by integrating structural features derived from both chemical synthesis and biological insights. Its continued study could lead to new insights into disease mechanisms and potentially new treatment strategies.

As research progresses, it is anticipated that computational tools will play an increasingly important role in optimizing drug candidates like this one. Machine learning algorithms can predict molecular properties and optimize synthetic routes more efficiently than traditional methods. By leveraging these technologies, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

The regulatory landscape for new drug development is also evolving, with an emphasis on safety and efficacy data from diverse sources. Regulatory agencies now require comprehensive characterization of drug candidates before they can be approved for clinical use. This includes detailed toxicological studies and pharmacokinetic assessments. The robust characterization of compounds like 1-{[4-(2-cyclohexylacetamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide will be crucial for navigating these requirements successfully.

In conclusion, the compound with CAS number 1251561-08-6 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug development. With ongoing research efforts focused on understanding its pharmacological properties and optimizing its synthetic route, this molecule has the potential to contribute to next-generation therapies across multiple therapeutic areas.